Cas no 923153-23-5 (5-(3-ethylphenyl)methyl-1,3-thiazol-2-amine)

5-(3-Ethylphenyl)methyl-1,3-thiazol-2-amine is a specialized organic compound featuring a thiazole core substituted with an amine group at the 2-position and a (3-ethylphenyl)methyl moiety at the 5-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications, particularly as a building block for heterocyclic synthesis. The ethylphenyl group enhances lipophilicity, potentially improving bioavailability in drug development. Its thiazol-2-amine scaffold is of interest for designing biologically active molecules, including kinase inhibitors or antimicrobial agents. The compound’s well-defined structure and moderate steric bulk make it a versatile intermediate for targeted modifications in medicinal chemistry and material science research.

5-(3-ethylphenyl)methyl-1,3-thiazol-2-amine structure

923153-23-5 structure

Product Name:5-(3-ethylphenyl)methyl-1,3-thiazol-2-amine

CAS No:923153-23-5

MF:C₁₂H₁₄N₂S

MW:218.317961215973

CID:3109498

PubChem ID:16228113

Update Time:2025-10-19

5-(3-ethylphenyl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(3-Ethyl-benzyl)-thiazol-2-ylamine
- 923153-23-5
- EN300-36693
- 5-[(3-ethylphenyl)methyl]-1,3-thiazol-2-amine
- 5-(3-ethylbenzyl)thiazol-2-amine
- 5-((3-Ethylphenyl)methyl)-1,3-thiazol-2-amine
- 5-(3-ethylbenzyl)-1,3-thiazol-2-amine
- 870-030-4
- Z228586514
- AKOS000134873
- CS-0247492
- 5-(3-ethylphenyl)methyl-1,3-thiazol-2-amine
- Inchi： 1S/C12H14N2S/c1-2-9-4-3-5-10(6-9)7-11-8-14-12(13)15-11/h3-6,8H,2,7H2,1H3,(H2,13,14)
- InChI Key： DMSQZYSBSLYCBT-UHFFFAOYSA-N
- SMILES： S1C(N)=NC=C1CC1=CC=CC(CC)=C1

Computed Properties

Exact Mass: 218.08776963Da
Monoisotopic Mass: 218.08776963Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 67.2Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 371.8±11.0 °C at 760 mmHg
Flash Point: 178.7±19.3 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(3-ethylphenyl)methyl-1,3-thiazol-2-amine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-(3-ethylphenyl)methyl-1,3-thiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B441970-25mg	5-[(3-ethylphenyl)methyl]-1,3-thiazol-2-amine	923153-23-5		25mg	$ 70.00	2022-06-07
TRC	B441970-50mg	5-[(3-ethylphenyl)methyl]-1,3-thiazol-2-amine	923153-23-5		50mg	$ 95.00	2022-06-07
TRC	B441970-250mg	5-[(3-ethylphenyl)methyl]-1,3-thiazol-2-amine	923153-23-5		250mg	$ 365.00	2022-06-07
Chemenu	CM442737-1g	5-[(3-ethylphenyl)methyl]-1,3-thiazol-2-amine	923153-23-5	95%+	1g	$564	2022-12-31
Enamine	EN300-36693-0.05g	5-[(3-ethylphenyl)methyl]-1,3-thiazol-2-amine	923153-23-5	90%	0.05g	$88.0	2023-07-03
Enamine	EN300-36693-0.1g	5-[(3-ethylphenyl)methyl]-1,3-thiazol-2-amine	923153-23-5	90%	0.1g	$132.0	2023-07-03
Enamine	EN300-36693-0.25g	5-[(3-ethylphenyl)methyl]-1,3-thiazol-2-amine	923153-23-5	90%	0.25g	$188.0	2023-07-03
Enamine	EN300-36693-0.5g	5-[(3-ethylphenyl)methyl]-1,3-thiazol-2-amine	923153-23-5	90%	0.5g	$353.0	2023-07-03
Enamine	EN300-36693-1.0g	5-[(3-ethylphenyl)methyl]-1,3-thiazol-2-amine	923153-23-5	90%	1.0g	$470.0	2023-07-03
Enamine	EN300-36693-2.5g	5-[(3-ethylphenyl)methyl]-1,3-thiazol-2-amine	923153-23-5	90%	2.5g	$923.0	2023-07-03